Cas no 3035735-52-2 (4-Bromo-3-fluoro-1-(methyl-d3)-1H-pyrazole)

• Product Name: 4-Bromo-3-fluoro-1-(methyl-d3)-1H-pyrazole
• CAS No: 3035735-52-2
• MF: C₄H₄BrFN₂
• MW: 182.008848190308
• CID: 6838177
• PubChem ID: 171526969
• Update Time: 2025-02-18

4-Bromo-3-fluoro-1-(methyl-d3)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3035735-52-2
• AT45510
• 4-BROMO-3-FLUORO-1-(METHYL-D3)-1H-PYRAZOLE
• 4-Bromo-3-fluoro-1-(methyl-d3)-1H-pyrazole

• Inchi： 1S/C4H4BrFN2/c1-8-2-3(5)4(6)7-8/h2H,1H3/i1D3
• InChI Key： ZZVJLGMTZXVPQV-FIBGUPNXSA-N
• SMILES： BrC1C(=NN(C([2H])([2H])[2H])C=1)F

Computed Properties

• Exact Mass: 180.97302Da
• Monoisotopic Mass: 180.97302Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 17.8Ų